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For Researchers, Scientists, and Drug Development Professionals

Introduction
Anticancer Agent 245, also identified as Compound 115, is a novel 7-propanamide

benzoxaborole derivative that has demonstrated potent cytotoxic and pro-apoptotic activities in

various human cancer cell lines.[1][2] These application notes provide a summary of its

anticancer effects and detailed protocols for inducing and analyzing apoptosis in cancer cells.

Biological Activity
Anticancer Agent 245 exhibits significant anti-proliferative effects across a range of cancer

cell lines. The half-maximal inhibitory concentration (IC50) values for a 72-hour treatment

period have been determined for the following cell lines[3][4]:

Cell Line Cancer Type IC50 (µM)

SKOV3 Ovarian Cancer 0.021

MDA-MB-231 Breast Cancer 0.056

HCT-116 Colon Cancer 0.11
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Mechanism of Action: Induction of Apoptosis
Anticancer Agent 245 induces cancer cell death primarily through the activation of the intrinsic

apoptotic pathway. This is supported by evidence of the cleavage of key apoptosis-related

proteins. While specific data for Compound 115 is part of ongoing research, a closely related

analog, Compound 103, has been shown to induce the cleavage of Caspase-9, Caspase-3,

and Poly (ADP-ribose) polymerase (PARP).[5] This suggests a signaling cascade initiated by

mitochondrial stress, leading to the activation of executioner caspases and subsequent cell

death.

Anticancer Agent 245

Mitochondrial Stress

Caspase-9 (Cleavage)

Caspase-3 (Cleavage)

PARP (Cleavage) Apoptosis

Day 1 Day 2 Day 5

Seed Cells Treat with Agent 245 MTT Assay Data Analysis

Cell Treatment Protein Extraction SDS-PAGE Western Transfer Immunoblotting Detection

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15561900?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsmedchemlett.3c00463
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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